3-[Benzyl(ethyl)amino]-1,1,1-trifluoropropan-2-ol

• IUPAC Name: 3-[benzyl(ethyl)amino]-1,1,1-trifluoropropan-2-ol
• InChI: InChI=1S/C12H16F3NO/c1-2-16(9-11(17)12(13,14)15)8-10-6-4-3-5-7-10/h3-7,11,17H,2,8-9H2,1H3
• InChI Key: XCDUVVIVPFUTDV-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC1=CC=CC=C1)CC(C(F)(F)F)O
• Molecular Formula: C12H16F3NO
• Molecular Weight: 247.26 g/mol

Description

3-[Benzyl(ethyl)amino]-1,1,1-trifluoropropan-2-ol (BETFA) is a compound of interest in the scientific community due to its unique properties and potential applications. BETFA has been studied in a variety of fields, ranging from organic synthesis to medicinal chemistry. This compound has been used in a variety of laboratory experiments, and its mechanism of action and biochemical and physiological effects have been studied extensively.

Scientific Research Applications

1. Encapsulation of Halides

A pentafluorophenyl-substituted tripodal amine, closely related to 3-[Benzyl(ethyl)amino]-1,1,1-trifluoropropan-2-ol, demonstrates potential as a receptor for encapsulating Cl- and Br- within its cavity. This property is particularly notable upon protonation of the secondary amines, indicating its relevance in chemical binding and encapsulation applications (Lakshminarayanan et al., 2007).

2. Synthesis of Ureido Sugars

In the synthesis of new ureido sugars, derivatives of 2-amino-2-deoxy-D-glucopyranoside, compounds structurally similar to this compound, such as benzyl esters, are used as amination agents. This application is crucial in the development of novel carbohydrates for various research purposes (Piekarska-Bartoszewicz & Tcmeriusz, 1993).

3. Aromatase-Inhibitory Activity

Research involving the relocation of the amino functionality in aminoglutethimide, which is structurally related to the compound of interest, highlights its use in studying the synthesis and aromatase-inhibitory activity. Such studies are significant in exploring the potential medical applications of these compounds (Moniz & Hammond, 1997).

4. Reformatsky-Type Reactions

The compound's related structures are utilized in Reformatsky-type reactions, particularly in the synthesis of ethyl 3-hydroxy-4-phenyl-3-(trifluoromethyl)butanoate, demonstrating its utility in complex organic synthesis processes (Coe, Markou & Tatlow, 1997).

5. Synthesis of Ethyl 3,3,3-trifluoropropionate

The synthesis of ethyl 3,3,3-trifluoropropionate, using a starting material similar to this compound, demonstrates its application in the creation of fluorinated compounds, which are of significant interest in various scientific research areas (Inoue, Shiosaki & Muramaru, 2014).

6. Ligand-Based Drug Designs

In the field of ligand-based drug design, derivatives of this compound are explored to decrease specific channel inhibitory activity. This is vital for understanding the pharmacological potential and modifying molecular structures for desired therapeutic effects (Kasai et al., 2012).